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Compound of Interest

Compound Name: Tetrahydrofurfuryl methacrylate

Cat. No.: B1207490

Essential Safety and Logistics for Laboratory Professionals

This guide provides critical safety and logistical information for researchers, scientists, and drug
development professionals working with Tetrahydrofurfuryl methacrylate (THFMA).
Adherence to these procedures is paramount for ensuring personal safety and maintaining a
secure laboratory environment. THFMA is a combustible liquid that may cause skin and serious
eye irritation, allergic skin reactions, and respiratory irritation.[1][2][3] Furthermore, it is
suspected of damaging fertility or the unborn child.[3][4][5]

Key Safety Data at a Glance

For quick reference, the following table summarizes essential quantitative data for
Tetrahydrofurfuryl methacrylate.
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Property Value Source(s)
Boiling Point 52 °C at 0.5 hPa [1]
Flash Point 91 °C (closed cup) [5]
Specific Gravity 1.04 g/mL at 25 °C [5]

Below 32°C, away from heat
and ignition sources.[5] Some
Storage Temperature sources recommend below [2][5][6]
38°C.[6] One source suggests
storing at 4°C.[2]

Occupational Exposure Limits No data available. [6]

Operational Plan: From Receipt to Use

A systematic approach to handling THFMA is crucial to minimize exposure risk. The following
step-by-step operational plan outlines the necessary procedures.

Receiving and Storage

¢ Inspection: Upon receipt, visually inspect the container for any signs of damage or leaks.

o Labeling: Ensure the container is clearly labeled with the chemical name, hazard pictograms,
and date of receipt.

o Storage: Store the container in a cool, dry, well-ventilated area designated for flammable
liquids.[6] Keep it away from heat, sparks, open flames, and incompatible materials such as
strong oxidizing agents.[2][6] The storage area should be locked and accessible only to
authorized personnel.[3][4] Protect containers from physical damage and direct sunlight.[6]

Preparation and Handling

e Engineering Controls: All handling of THFMA should be conducted in a well-ventilated area,
preferably within a chemical fume hood.[4]
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e Personal Protective Equipment (PPE): Before handling, ensure all required PPE is readily
available and in good condition. This includes:

o Eye and Face Protection: Wear tightly fitting safety goggles.[2][4] A face shield may be
required for splash hazards.[2]

o Skin Protection: Wear impervious, flame-resistant clothing and protective gloves.[4] While
specific breakthrough times for THFMA are not readily available, nitrile gloves generally
offer better protection against methacrylates than latex gloves.[2] Always inspect gloves
for any signs of degradation before use and change them immediately if contamination is
suspected.

o Respiratory Protection: If working outside of a fume hood, if exposure limits are exceeded,
or if you experience respiratory irritation, use a NIOSH/MSHA-approved full-face
respirator.[2][4]

» Dispensing: Use non-sparking tools and equipment to prevent ignition.[4] Avoid the formation
of aerosols and vapors.[4]

In-Use Procedures

e Avoid Contact: Do not allow the chemical to come into contact with skin or eyes.[4]

» Hygiene: Do not eat, drink, or smoke in areas where THFMA is handled or stored.[6] Wash
hands thoroughly with soap and water after handling.[6]

o Spill Preparedness: Have a spill kit readily available. In the event of a small spill, absorb the
material with an inert absorbent material (e.g., sand, vermiculite) and place it in a suitable,
labeled container for disposal.[6] For larger spills, evacuate the area and follow emergency
procedures.[7]

Disposal Plan: Managing THFMA Waste

Proper disposal of THFMA and contaminated materials is essential to prevent environmental
contamination and ensure regulatory compliance.

Waste Segregation and Collection
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e Waste Containers: Collect all THFMA waste, including contaminated PPE and absorbent
materials, in clearly labeled, sealed containers.

e Labeling: The waste container label should include the chemical name, "Hazardous Waste,"
and any other information required by your institution's environmental health and safety
(EHS) department.

Storage of Waste

e Location: Store hazardous waste containers in a designated, secure area away from general
laboratory traffic.

o Compatibility: Ensure that THFMA waste is not stored with incompatible materials.

Disposal Procedures

o Regulatory Compliance: All waste must be handled and disposed of in accordance with local,
state, and federal regulations.[6]

o EHS Coordination: Contact your institution's EHS department to arrange for the pickup and
disposal of the hazardous waste. Do not dispose of THFMA down the drain or in regular
trash.[1]

o Empty Containers: Empty containers may still contain hazardous residues and should be
treated as hazardous waste unless properly decontaminated.[6]

Safe Handling Workflow

The following diagram illustrates the logical workflow for the safe handling of
Tetrahydrofurfuryl methacrylate, from receiving the chemical to the final disposal of waste.
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Caption: Workflow for the safe handling of Tetrahydrofurfuryl methacrylate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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